Cas no 17966-64-2 (Alanine, N-(1-oxooctyl)-)

Alanine, N-(1-oxooctyl)- structure
Alanine, N-(1-oxooctyl)- structure
Product Name:Alanine, N-(1-oxooctyl)-
CAS No:17966-64-2
MF:C11H21NO3
MW:215.289343595505
CID:1375628
PubChem ID:11401639
Update Time:2025-04-20

Alanine, N-(1-oxooctyl)- Chemical and Physical Properties

Names and Identifiers

    • Alanine, N-(1-oxooctyl)-
    • PWDZZFPSEZIBRW-UHFFFAOYSA-N
    • 17966-64-2
    • 2 -octanoylaminopropionic acid
    • 2-octanoylamino-propionic acid
    • SCHEMBL5901957
    • 2-OCTANAMIDOPROPANOIC ACID
    • Inchi: 1S/C11H21NO3/c1-3-4-5-6-7-8-10(13)12-9(2)11(14)15/h9H,3-8H2,1-2H3,(H,12,13)(H,14,15)
    • InChI Key: PWDZZFPSEZIBRW-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCC)NC(C(=O)O)C

Computed Properties

  • Exact Mass: 215.15223
  • Monoisotopic Mass: 215.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.4
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